Cas no 1215809-69-0 (4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride)

• Product name: 4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride
• CAS No: 1215809-69-0
• MF: C₂₃H₂₇ClN₄OS
• MW: 443.004682779312
• CID: 5506948

4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide:hydrochloride
• 4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride

• Inchi： 1S/C23H26N4OS.ClH/c1-5-26(6-2)13-14-27(22(28)19-10-8-18(15-24)9-11-19)23-25-21-17(4)16(3)7-12-20(21)29-23;/h7-12H,5-6,13-14H2,1-4H3;1H
• InChI Key： FZGIIBYEKFCEBS-UHFFFAOYSA-N
• SMILES： C(N(CCN(CC)CC)C1=NC2=C(C)C(C)=CC=C2S1)(=O)C1=CC=C(C#N)C=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride

Comprehensive Overview of 4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1215809-69-0)

The compound 4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1215809-69-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its complex structure featuring a benzothiazole core and a cyano-substituted benzamide moiety, this compound is often explored for its potential applications in drug discovery and molecular biology. Researchers are particularly interested in its interactions with biological targets, given its unique combination of functional groups.

One of the key reasons for the growing interest in CAS No. 1215809-69-0 is its potential role in modulating specific enzymatic pathways. The diethylaminoethyl side chain enhances its solubility and bioavailability, making it a candidate for further pharmacological studies. Recent trends in scientific literature highlight its relevance in the context of kinase inhibition and receptor binding, topics that are frequently searched in academic and industry databases. This aligns with the broader demand for novel small molecules in precision medicine and targeted therapy.

From a synthetic chemistry perspective, the preparation of 4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are often optimized for yield and purity, as the compound's efficacy in biological assays depends heavily on its chemical integrity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this molecule, ensuring compliance with research standards.

The compound's hydrochloride salt form improves its stability and handling properties, a feature highly valued in industrial and laboratory settings. This aspect is particularly relevant to discussions on drug formulation and delivery systems, which are hot topics in modern pharma. Additionally, the 4,5-dimethyl-1,3-benzothiazole segment contributes to its lipophilicity, a critical factor in cell permeability studies—a frequently searched term in drug development circles.

Beyond its biochemical applications, CAS No. 1215809-69-0 is also a subject of interest in cheminformatics and computational chemistry. Researchers utilize molecular docking and QSAR modeling to predict its behavior in biological systems, addressing common queries about structure-activity relationships. These computational approaches complement experimental data, providing a holistic understanding of the compound's potential.

In summary, 4-cyano-N-[2-(diethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide hydrochloride represents a multifaceted tool for scientific inquiry. Its structural complexity and functional versatility make it a valuable asset in advancing medicinal chemistry and biomolecular research. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in discussions about innovative therapeutics and chemical biology.